Cas no 2137729-79-2 (Benzene, 1-ethenyl-3-methyl-5-nitro-)

• Product Name: Benzene, 1-ethenyl-3-methyl-5-nitro-
• CAS No: 2137729-79-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 5257117
• Update Time: 2025-11-01

Benzene, 1-ethenyl-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-3-methyl-5-nitrobenzene
• Benzene,1-ethenyl-3-methyl-5-nitro-
• Benzene, 1-ethenyl-3-methyl-5-nitro-

• Inchi： 1S/C9H9NO2/c1-3-8-4-7(2)5-9(6-8)10(11)12/h3-6H,1H2,2H3
• InChI Key： LRNXSSRQOGKFMY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on Benzene, 1-ethenyl-3-methyl-5-nitro-

Benzene, 1-Ethenyl-3-Methyl-5-Nitro-

Benzene, 1-Ethenyl-3-Methyl-5-Nitro- is a highly specialized organic compound with the CAS number 2137729-79-2. This compound is characterized by its unique structure, which includes a benzene ring substituted with an ethenyl group at position 1, a methyl group at position 3, and a nitro group at position 5. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest in various fields of research and industrial applications.

The synthesis of Benzene, 1-Ethenyl-3-Methyl-5-Nitro- involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the ethenyl and nitro substituents on the benzene ring. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, Benzene, 1-Ethenyl-3-Methyl-5-Nitro- exhibits high stability due to the electron-withdrawing effects of the nitro group and the electron-donating effects of the methyl group. This balance of electronic effects makes the compound highly reactive under specific conditions, enabling it to participate in various types of reactions such as nucleophilic aromatic substitution and electrophilic addition. Recent research has highlighted its potential as an intermediate in the synthesis of complex heterocyclic compounds, which are valuable in drug discovery.

The application of Benzene, 1-Ethenyl-3-Methyl-5-Nitro- extends beyond traditional chemical synthesis. In materials science, it has been investigated as a precursor for advanced materials such as conductive polymers and graphene derivatives. Its ability to undergo controlled polymerization under specific conditions makes it a promising candidate for developing next-generation electronic materials with tailored properties.

From an environmental perspective, understanding the fate and transport of Benzene, 1-Ethenyl-3-Methyl-5-Nitro- in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have employed computational modeling techniques to predict its biodegradation pathways and toxicity profiles. These findings are essential for developing sustainable practices in industries that utilize this compound.

In conclusion, Benzene, 1-Ethenyl-3-Methyl-5-Nitro- (CAS No: 2137729-79-2) is a versatile compound with significant potential in various scientific and industrial domains. Its unique structure and reactivity make it a valuable tool for researchers and manufacturers alike. As ongoing research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing modern chemistry.